
Amsacrine Hydrochloride: Key Properties &
Experimental Models

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Amsacrine Hydrochloride

CAS No.: 54301-15-4

Cat. No.: S548224

Get Quote

The table below summarizes core data on amsacrine, which is foundational for understanding its

permeability profile.

Property Description / Value Relevance to Cell Permeability Source

Absorption Poorly absorbed Indicates a fundamental challenge with the

drug's ability to cross biological membranes.

[1]

Molecular Weight 393.46 g/mol (for

free base)

Generally below the 500 g/mol threshold, so

this is not a major limiting factor.

[1]

Protein Binding 96 - 98% Extremely high protein binding can

significantly reduce the free fraction of drug
available to penetrate cells.

[1]

logP 4.51 (Calculated) Suggests the compound is highly lipophilic,
which can be a double-edged sword for

permeability and solubility.

[2]

Topological Polar
Surface Area
(TPSA)

80.32 Å²

(Calculated)

A TPSA > ~75 Å² is often associated with low

passive permeability, identifying a key
potential barrier.

[2]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548224?utm_src=pdf-body
https://www.smolecule.com/products/s548224?utm_src=pdf-interest
https://go.drugbank.com/drugs/DB00276
https://go.drugbank.com/drugs/DB00276
https://go.drugbank.com/drugs/DB00276
https://www.probes-drugs.org/compound/PD001019/
https://www.probes-drugs.org/compound/PD001019/
https://www.smolecule.com/products/s548224?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Description / Value Relevance to Cell Permeability Source

Transporter
Interactions

P-glycoprotein (P-gp
/ MDR1) substrate

Efflux by transporters like P-gp can actively
pump the drug out of cells, reducing

intracellular concentrations.

[3] [2]

Experimental Models for Investigating Permeability

For troubleshooting permeability issues, specific experimental models are required. The Caco-2 cell model is

a standard for predicting human intestinal absorption.
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Caco-2 Permeability Assay

Culture Caco-2 cells
on semi-permeable supports

until they form a confluent monolayer

Differentiate cells
(Express tight junctions,

transporter proteins, efflux proteins)

Apply test compound
to Apical (A) or Basolateral (B) chamber

Incubate and sample
from opposite chambers

over time

Analyte Concentration
(typically using LC-MS/MS)

Calculate Apparent Permeability (Papp)
and assess efflux ratio

Click to download full resolution via product page

Protocol Summary:

Cell Culture: Human colon epithelial cancer cells (Caco-2) are cultured on semi-permeable filters
until they form a confluent monolayer that differentiates to mimic the intestinal epithelium [4].

Differentiation: Differentiated cells express tight junctions (modeling paracellular transport), various
transporter proteins, and efflux proteins like P-gp (modeling transcellular transport) [4].
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Assay Workflow: The test compound (e.g., amsacrine) is added to either the apical (donor) side.

After incubation, samples are taken from the opposite basolateral (receiver) side to determine the rate
of compound movement [4].

Analysis: The concentration of the compound is measured, typically using sensitive methods like
Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS). The apparent permeability

coefficient (Papp) is calculated, and the efflux ratio can indicate if the compound is a substrate for
efflux transporters like P-gp [4].

Potential Strategies for Permeability Improvement

While direct studies on amsacrine are limited, general strategies can be inferred from its properties:

Address Efflux Transporters: Since amsacrine is a P-gp substrate [3] [2], investigate the use of P-
gp inhibitors (e.g., verapamil, elacridar) in your experimental system to see if they boost intracellular

concentrations.
Formulation Optimization: The high lipophilicity (logP 4.51) may lead to solubility limitations.

Explore advanced formulation techniques such as:
Lipid-based formulations (e.g., SEDDS)

Complexation with cyclodextrins
Nanoparticle encapsulation

Structural Modification: Consider synthesizing analogs of amsacrine. The head group of amsacrine
is known to be critical for its topoisomerase II poisoning activity [5]. Modifying this region or the

acridine core could improve permeability while retaining or modifying efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. : Uses, Interactions, Mechanism of Action | DrugBank Online Amsacrine [go.drugbank.com]

2. AMSACRINE (PD001019, XCPGHVQEEXUHNC- ... [probes-drugs.org]

3. Study Models of Drug–Drug Interactions Involving P ... [pmc.ncbi.nlm.nih.gov]

4. Caco-2 cell permeability assays to measure drug absorption [pubmed.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16922635/
https://pubmed.ncbi.nlm.nih.gov/16922635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673607/
https://www.probes-drugs.org/compound/PD001019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3289736/
https://www.smolecule.com/products/s548224?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB00276
https://www.probes-drugs.org/compound/PD001019/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673607/
https://pubmed.ncbi.nlm.nih.gov/16922635/
https://www.smolecule.com/products/s548224?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


5. Amsacrine as a Topoisomerase II Poison [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Amsacrine Hydrochloride: Key Properties & Experimental Models].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548224#amsacrine-hydrochloride-cell-permeability-

improvement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3289736/
https://www.smolecule.com/products/b548224#amsacrine-hydrochloride-cell-permeability-improvement
https://www.smolecule.com/products/b548224#amsacrine-hydrochloride-cell-permeability-improvement
https://www.smolecule.com/products/b548224#amsacrine-hydrochloride-cell-permeability-improvement
https://www.smolecule.com/products/b548224#amsacrine-hydrochloride-cell-permeability-improvement
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548224?utm_src=pdf-bulk
https://www.smolecule.com/products/s548224?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

